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Compound of Interest

Compound Name: 4-Fluoroacetanilide

Cat. No.: B1213217

Technical Guide: 4-Fluoroacetanilide (CAS 351-
83-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoroacetanilide (CAS 351-83-
7), a key chemical intermediate in the pharmaceutical and agrochemical industries. This
document details its chemical and physical properties, safety information, synthesis and
analytical protocols, and its role in metabolic pathways and as a scaffold for enzyme inhibitors.

Core Identification and Properties

4-Fluoroacetanilide, also known as N-(4-fluorophenyl)acetamide, is a fluorinated aromatic
amide. The presence of the fluorine atom at the para position of the phenyl ring significantly
influences its chemical reactivity, metabolic stability, and biological activity, making it a valuable
building block in drug design.[1][2]

Chemical and Physical Data

The key quantitative properties of 4-Fluoroacetanilide are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
CAS Number 351-83-7 [3]
Molecular Formula CsHsFNO [1]
Molecular Weight 153.15 g/mol [1]
Melting Point 153 -155°C [4]
Appearance Off-white to white crystalline 4]
powder
Odor Odorless [4]

Soluble in organic solvents like
Solubility ethanol and acetone; limited [1]

solubility in water.

Purity (typical) > 98% (GC) [2]

Safety and Handling

Proper handling of 4-Fluoroacetanilide is essential in a laboratory setting. While it is not
classified as hazardous under normal conditions, standard safety precautions should be
observed.[5]

« Handling: Avoid contact with skin and eyes. Use in a well-ventilated area and avoid breathing
dust. Wash hands thoroughly after handling.[4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from oxidizing agents.[4]

¢ First Aid Measures:

[¢]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

[¢]

Skin Contact: Wash off with soap and plenty of water.

o

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and analysis of 4-
Fluoroacetanilide.

Synthesis of 4-Fluoroacetanilide via Acetylation

This protocol describes the synthesis of 4-Fluoroacetanilide from 4-fluoroaniline and acetic
anhydride.[3]

Materials:

4-fluoroaniline

Glacial acetic acid

Acetic anhydride

Distilled water

Ice bath

Reaction flask with stirring capability, thermometer, and addition funnel

Procedure:

In a reaction flask, add 4-fluoroaniline and glacial acetic acid.
e Begin stirring the mixture and cool the flask in an ice bath.

» Slowly add acetic anhydride dropwise to the reaction mixture using an addition funnel,
maintaining the temperature between 55-60 °C.

 After the addition is complete, continue to stir the reaction mixture at this temperature for 1-3
hours.
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 After the reaction is complete, cool the mixture and pour it into ice-cold water to precipitate
the crude 4-Fluoroacetanilide.

o Collect the solid product by vacuum filtration and wash with cold water.

e The crude product can be purified by recrystallization from an ethanol-water mixture to yield
white crystals of 4-Fluoroacetanilide.
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Synthesis Workflow of 4-Fluoroacetanilide

1. Reactants Addition
(4-fluoroaniline, Glacial Acetic Acid)

ooling

2. Addition of Acetic Anhydride
(dropwise, 55-60 °C)

tirring

3. Reaction
(2-3 hours at 55-60 °C)

4. Precipitation
(in ice-cold water)

5. Filtration and Washing

rude Product

6. Recrystallization
(Ethanol/Water)

Pure 4-Fluoroacetanilide

Click to download full resolution via product page

Synthesis Workflow
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Analytical Methods

This method is suitable for determining the purity of a 4-Fluoroacetanilide sample.[6][7]
Instrumentation:

e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 um)

Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Phosphoric acid or Formic acid (for mobile phase acidification)

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 50:50 v/v)
with 0.1% phosphoric acid or formic acid.

o Standard Preparation: Accurately weigh and dissolve 4-Fluoroacetanilide reference
standard in the mobile phase to a concentration of approximately 0.1 mg/mL.

o Sample Preparation: Prepare the sample to be analyzed in the same manner as the
standard solution.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

o

[¢]

Injection Volume: 10 pL

[¢]

Column Temperature: 30 °C

[e]

Detection Wavelength: 254 nm
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e Analysis: Inject the standard and sample solutions into the HPLC system. The purity of the
sample is determined by comparing the peak area of the analyte in the sample to that of the

standard.
GC-MS can be used to identify volatile and semi-volatile impurities.[8][9]
Instrumentation:
e GC-MS system with a capillary column (e.g., HP-5MS or equivalent)
Procedure:

o Sample Preparation: Prepare a 1 mg/mL solution of 4-Fluoroacetanilide in a suitable

solvent like acetone.
e GC Conditions:

o Inlet Temperature: 250 °C

o Carrier Gas: Helium

o Oven Program: Start at 100 °C, ramp to 280 °C at 10 °C/min, hold for 5 minutes.
e MS Conditions:

o lonization Mode: Electron lonization (EI)

o Mass Range: 40-400 amu

e Analysis: Inject the sample into the GC-MS system. Identify impurities by comparing their

mass spectra with a spectral library (e.g., NIST).

Biological Significance

4-Fluoroacetanilide and its derivatives are of significant interest in drug development due to
their biological activities.

Metabolic Pathway
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In vivo studies in rats have shown that 4-Fluoroacetanilide undergoes several metabolic
transformations. The primary route of metabolism is N-deacetylation to 4-fluoroaniline. This is
followed by para-hydroxylation, which involves defluorination, leading to the formation of 4-
acetamidophenol (paracetamol). Paracetamol is then further metabolized into its sulfate and

glucuronide conjugates, which are excreted.[4]

Metabolic Pathway of 4-Fluoroacetanilide in Rats
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Role in Enzyme Inhibition: PAD4 Inhibition

While 4-Fluoroacetanilide itself is not a direct enzyme inhibitor, its structural motif is a key
component in the design of inhibitors for various enzymes. A notable example is the inhibition
of Protein Arginine Deiminase 4 (PAD4), an enzyme implicated in autoimmune diseases like
rheumatoid arthritis and certain cancers.[2][10][11] Derivatives of 4-Fluoroacetanilide can be
designed as irreversible inhibitors that covalently bind to a critical cysteine residue (Cys645) in

the active site of PAD4, thereby inactivating the enzyme.[2]

Mechanism of PAD4 Inhibition by Fluoroacetanilide Derivatives

PAD4 Enzyme Active Site

Fluoroacetanilide-based Inhibitor
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PADA4 Inhibition Mechanism

Applications in Research and Development

4-Fluoroacetanilide serves as a versatile starting material and intermediate in several fields:

o Pharmaceutical Development: It is a crucial building block for the synthesis of analgesics
and anti-inflammatory drugs. The fluorine atom can enhance metabolic stability and binding

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808342/
https://www.mdpi.com/1999-4923/14/11/2414
https://pmc.ncbi.nlm.nih.gov/articles/PMC10975299/
https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808342/
https://www.benchchem.com/product/b1213217?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

affinity of the final drug molecule.[2]

o Agrochemicals: Used in the formulation of herbicides and pesticides, where the fluoro-group
can improve efficacy and stability.[2]

o Material Science: Employed in the development of polymers and coatings with enhanced
thermal stability and chemical resistance.[2]

o Analytical Chemistry: It can be used as a reference standard in chromatographic methods for
the quantification of related fluorinated compounds.[2]

This guide provides a foundational understanding of 4-Fluoroacetanilide (CAS 351-83-7) for
professionals in research and drug development. For further in-depth information, the cited
references should be consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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